Cas no 23239-35-2 ((S)-2-Amino-2-methyl-3-phenylpropanoic acid)

• Product Name: (S)-2-Amino-2-methyl-3-phenylpropanoic acid
• CAS No: 23239-35-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07773043
• CID: 52267
• PubChem ID: 329761358
• Update Time: 2025-10-28

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-methyl-3-phenylpropanoic acid
• (S)-(+)-2-Amino-2-methyl-3-phenylpropanoic acid monohydrate
• α-Methyl-L-phenylalanine
• (S)-()-2-AMINO-2-METHYL-3-PHENYLPROPANOIC ACID
• (S)-2-Methylphenylalanine
• 2-Methyl-L-phenylalanine monohydrate
• alpha-methyl-L-Phe
• H-alpha-Me-L-Phe-OH
• H-α-Me-Phe-OH
• α-Me-L-phe-OH
• L-a-Methylphenylalanine
• (2S)-2-Amino-2-Methyl-3-Phenylpropanoic Acid
• (S)-2-amimo-2-methyl-3-phenylpropanoic acid
• (S)-2-amino-2-methyl-3-phenylpropionic acid
• (S)-alpha-Methylphenylalanine hydrate
• A-BENZYL-L-ALA
• Alpha-Me-L-Phe-OH
• H-(ME)PHE-OH
• L-α-methylphenylalanine
• α-Me-Phe-OH
• Phenylalanine, alpha-methyl-, (S)-
• A816638
• HY-W016552
• (S)-.ALPHA.-METHYLPHENYLALANINE
• ALPHA-BENZYL-L-ALA
• starbld0009554
• CHEBI:141138
• MFCD00145244
• L-Phenylalanine, alpha-methyl-
• J-015044
• A-Methyl-L-phenylalanine
• W4V7K5BM5T
• alpha-Methyl-L-phenylalanine, >=97.5% (HPLC), purum, >=97.0% (HPLC)
• UNII-W4V7K5BM5T
• L-ALPHA-METHYLPHENYLALANINE
• rac-alpha-methyl-phenylalanine
• HYOWVAAEQCNGLE-JTQLQIEISA-N
• AKOS015914444
• F10779
• BDBM50463205
• EN300-722369
• (S)-(-)-2-AMINO-2-METHYL-3-PHENYLPROPIONIC ACID
• S-23239-35-2
• SCHEMBL122296
• CS-W017268
• DTXSID40945921
• AC-4460
• CHEMBL4249392
• AB03937
• 23239-35-2
• L-Phenylalanine, .alpha.-methyl-
• (S)-alpha-Methylphenylalanine
• A inverted exclamation mark-Benzyl-L-Ala
• alpha-methyl phenylalanine
• .ALPHA.-METHYL-L-PHENYLALANINE
• alpha-methyl-L-phenylalanine
• AS-46870
• (2S)-2-azaniumyl-2-methyl-3-phenylpropanoate
• (S)-2-METHYL-3-PHENYLALANINE
• ALANINE, 2-METHYL-3-PHENYL-, L-
• L-.ALPHA.-METHYLPHENYLALANINE
• H-(Me)Phe-OH.nH2O
• Phenylalanine, alpha-methyl-

• MDL： MFCD07773043
• Inchi： 1S/C10H13NO2/c1-10(11,9(12)13)7-8-5-3-2-4-6-8/h2-6H,7,11H2,1H3,(H,12,13)/t10-/m0/s1
• InChI Key： HYOWVAAEQCNGLE-JTQLQIEISA-N
• SMILES： OC([C@](C)(CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.1660
• Melting Point: 244-246 ºC
• Water Partition Coefficient: dissolution
• PSA: 72.55000
• LogP: 1.66710
• Specific Rotation: 2.4 º (c=1, 6N HCl)

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-2-Amino-2-methyl-3-phenylpropanoic acid

Recent Advances in the Study of (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2)

In recent years, (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a non-proteinogenic amino acid, has shown promising potential in various therapeutic applications, including as a building block for peptide-based drugs and as a modulator of biological pathways. The unique stereochemistry and structural features of this molecule make it a valuable candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of (S)-2-Amino-2-methyl-3-phenylpropanoic acid to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic synthesis route for this compound, achieving high enantiomeric purity and yield. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional chemical synthesis methods.

In addition to its synthetic applications, (S)-2-Amino-2-methyl-3-phenylpropanoic acid has been investigated for its role in modulating neurotransmitter systems. Research published in Neuropharmacology in early 2024 highlighted its potential as a selective agonist for certain glutamate receptors, which could have implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced molecular docking and in vitro assays to elucidate the binding mechanisms and functional outcomes of this interaction.

Another area of interest is the incorporation of (S)-2-Amino-2-methyl-3-phenylpropanoic acid into peptide-based therapeutics. A recent preprint on bioRxiv detailed the design of a new class of antimicrobial peptides that include this amino acid, showing enhanced stability and activity against drug-resistant bacterial strains. The researchers attributed these improvements to the steric and electronic properties conferred by the methyl and phenyl groups in the molecule.

Despite these advancements, challenges remain in the clinical translation of (S)-2-Amino-2-methyl-3-phenylpropanoic acid-based therapies. Issues such as metabolic stability, tissue penetration, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and potential to contribute to next-generation pharmaceuticals.

In conclusion, (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2) continues to be a focal point of research in chemical biology and drug development. Its unique structural properties and diverse biological activities make it a promising candidate for a wide range of therapeutic applications. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems, further expanding its utility in the pharmaceutical industry.